Cas no 14250-51-2 (5,6,7,8-Tetrahydrophthalazin-1(2H)-one)

• Product Name: 5,6,7,8-Tetrahydrophthalazin-1(2H)-one
• CAS No: 14250-51-2
• MF: C₈H₁₀N₂O
• MW: 150.177801609039
• CID: 5189741
• Update Time: 2025-10-28

5,6,7,8-Tetrahydrophthalazin-1(2H)-one Chemical and Physical Properties

Names and Identifiers

• 5,6,7,8-Tetrahydrophthalazin-1(2H)-one
• 1(2H)-Phthalazinone, 5,6,7,8-tetrahydro-

• Inchi： 1S/C8H10N2O/c11-8-7-4-2-1-3-6(7)5-9-10-8/h5H,1-4H2,(H,10,11)
• InChI Key： LHVFGQLBRNFHHS-UHFFFAOYSA-N
• SMILES： C1(=O)C2=C(CCCC2)C=NN1

Additional information on 5,6,7,8-Tetrahydrophthalazin-1(2H)-one

Comprehensive Overview of 5,6,7,8-Tetrahydrophthalazin-1(2H)-one (CAS No. 14250-51-2): Properties, Applications, and Industry Insights

5,6,7,8-Tetrahydrophthalazin-1(2H)-one (CAS No. 14250-51-2) is a heterocyclic organic compound with significant relevance in pharmaceutical and chemical research. This compound, often abbreviated as THP-1(2H)-one, belongs to the phthalazine derivative family, which is known for its versatile applications in drug discovery and material science. Its molecular structure features a partially hydrogenated phthalazine core, making it a valuable intermediate for synthesizing bioactive molecules. Researchers and industries are increasingly focusing on this compound due to its potential in developing novel therapeutic agents and functional materials.

The growing interest in 5,6,7,8-Tetrahydrophthalazin-1(2H)-one is driven by its role in addressing contemporary challenges such as sustainable chemistry and precision medicine. With the rise of AI-driven drug discovery and green chemistry initiatives, this compound has garnered attention for its compatibility with environmentally friendly synthesis methods. Its applications span across catalysis, medicinal chemistry, and material engineering, aligning with trends like high-throughput screening and computational molecular design. These factors contribute to its prominence in academic and industrial research.

From a structural perspective, 5,6,7,8-Tetrahydrophthalazin-1(2H)-one exhibits unique physicochemical properties, including moderate solubility in polar solvents and stability under standard laboratory conditions. These characteristics make it suitable for multi-step organic synthesis and scalable production. Recent studies highlight its utility as a precursor for kinase inhibitors and anti-inflammatory agents, addressing unmet medical needs in oncology and autoimmune diseases. The compound's adaptability to microwave-assisted reactions and flow chemistry further enhances its appeal to modern researchers.

In the context of SEO optimization, users frequently search for terms like "THP-1(2H)-one synthesis", "CAS 14250-51-2 suppliers", and "phthalazine derivatives in drug development". These queries reflect the demand for practical information on sourcing, synthesis protocols, and applications of this compound. Additionally, topics such as "sustainable heterocyclic chemistry" and "pharmacophore modeling" are gaining traction, positioning 5,6,7,8-Tetrahydrophthalazin-1(2H)-one as a subject of interdisciplinary interest.

Looking ahead, the compound's potential in personalized medicine and bioconjugation techniques presents exciting opportunities. Its compatibility with click chemistry and bioorthogonal reactions opens doors for innovative diagnostic and therapeutic platforms. As industries prioritize cost-effective synthesis routes and regulatory compliance, 5,6,7,8-Tetrahydrophthalazin-1(2H)-one is poised to play a pivotal role in advancing next-generation chemical solutions. This aligns with global trends toward precision healthcare and circular economy principles.

In summary, 5,6,7,8-Tetrahydrophthalazin-1(2H)-one (CAS No. 14250-51-2) stands at the intersection of innovation and practicality. Its multifaceted applications, combined with emerging technological advancements, make it a compound of enduring significance. By addressing key industry pain points and leveraging cutting-edge methodologies, researchers can unlock its full potential for scientific and commercial breakthroughs.